Cas no 1704065-13-3 (3-(2-Bromophenyl)-1-morpholinopropan-1-one)

• Product Name: 3-(2-Bromophenyl)-1-morpholinopropan-1-one
• CAS No: 1704065-13-3
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD28400207
• CID: 4703271
• Update Time: 2025-06-15

3-(2-Bromophenyl)-1-morpholinopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-1-morpholinopropan-1-one
• AM87937
• 3-(2-Bromophenyl)-1-morpholinopropan-1-one

• MDL： MFCD28400207
• Inchi： 1S/C13H16BrNO2/c14-12-4-2-1-3-11(12)5-6-13(16)15-7-9-17-10-8-15/h1-4H,5-10H2
• InChI Key： ZLKVNLBOHVQJIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 445.6±45.0 °C at 760 mmHg

3-(2-Bromophenyl)-1-morpholinopropan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(2-Bromophenyl)-1-morpholinopropan-1-one

Introduction to 3-(2-Bromophenyl)-1-morpholinopropan-1-one (CAS No. 1704065-13-3)

3-(2-Bromophenyl)-1-morpholinopropan-1-one, identified by the chemical identifier CAS No. 1704065-13-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a brominated phenyl ring and a morpholine moiety, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules. The morpholine group, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-(2-Bromophenyl)-1-morpholinopropan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The bromination of the phenyl ring is a key step, often achieved using brominating agents such as N-bromosuccinimide (NBS). This process must be carefully monitored to avoid over-bromination or side reactions. Subsequent functionalization with the morpholine group typically involves nucleophilic substitution reactions, where the morpholine nucleophile attacks the carbonyl carbon of an appropriate precursor.

In recent years, 3-(2-Bromophenyl)-1-morpholinopropan-1-one has been explored as a building block in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting that it may serve as a precursor for drugs targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The bromine atom also allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups.

One of the most compelling aspects of 3-(2-Bromophenyl)-1-morpholinopropan-1-one is its potential in oncology research. Brominated aromatic compounds are well-documented for their role in disrupting cancer cell proliferation and inducing apoptosis. The morpholine group may enhance tumor-specific delivery by improving blood-brain barrier penetration or by interacting with specific tumor-associated receptors. Preliminary studies have indicated that certain analogs of this compound exhibit cytotoxic effects against various cancer cell lines, making them attractive candidates for further preclinical investigation.

The pharmacokinetic properties of 3-(2-Bromophenyl)-1-morpholinopropan-1-one are also of great interest. The morpholine ring contributes to good water solubility, which is advantageous for oral or intravenous administration. Additionally, metabolic stability studies suggest that this compound may have a reasonable half-life in vivo, allowing for sustained therapeutic effects. However, detailed pharmacokinetic profiling is necessary to fully understand its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, 3-(2-Bromophenyl)-1-morpholinopropan-1-one (CAS No. 1704065-13-3) represents a promising scaffold in pharmaceutical research. Its unique structural features offer multiple avenues for drug development, particularly in the fields of anti-inflammatory and oncology therapies. As synthetic methodologies continue to advance, the accessibility of this compound will likely increase, fostering further exploration into its potential as a lead molecule or intermediate in medicinal chemistry.